Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate

• IUPAC Name: tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate
• InChI: InChI=1S/C9H14N2O2S/c1-5-6(10)7(14-11-5)8(12)13-9(2,3)4/h10H2,1-4H3
• InChI Key: XNLZHJORTPWLSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1N)C(=O)OC(C)(C)C
• Molecular Formula: C9H14N2O2S
• Molecular Weight: 214.29 g/mol

Description

“Tert-butyl 4-amino-3-methyl-1,2-thiazole-5-carboxylate” is a chemical compound that contains a thiazole ring, which is a type of heterocyclic compound. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in the ring. This compound also contains an amino group (-NH2), a tert-butyl group (a type of alkyl group), and a carboxylate ester group.

Molecular Structure Analysis

The molecular structure of this compound would be based on the thiazole ring, with the various groups (amino, tert-butyl, and carboxylate ester) attached at the 4, 3, and 5 positions of the ring, respectively. The exact structure would depend on the specific locations of these groups on the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for compounds with known biological activity, such as pharmaceuticals. Without specific studies on this compound, it’s difficult to provide information on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its potential biological activity and uses in fields such as medicinal chemistry.